Cas no 2353860-96-3 (Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate)

• Product Name: Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate
• CAS No: 2353860-96-3
• MF: C₁₁H₁₉F₂NO₂
• MW: 235.270870447159
• CID: 5654693
• PubChem ID: 165886162
• Update Time: 2025-07-02

Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2353860-96-3
• EN300-27728036
• tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate
• Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate

• Inchi： 1S/C11H19F2NO2/c1-10(2,3)16-9(15)4-8(14)7-5-11(12,13)6-7/h7-8H,4-6,14H2,1-3H3
• InChI Key： ZVEMMKRAJXULKS-UHFFFAOYSA-N
• SMILES： FC1(CC(C(CC(=O)OC(C)(C)C)N)C1)F

Computed Properties

• Exact Mass: 235.13838517g/mol
• Monoisotopic Mass: 235.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate

Comprehensive Overview of Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate (CAS No. 2353860-96-3)

The compound Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate (CAS No. 2353860-96-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3,3-difluorocyclobutyl moiety and the tert-butyl ester group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and protease modulators, which are critical in treating diseases like cancer and metabolic disorders.

One of the key reasons for the growing interest in Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate is its role in structure-activity relationship (SAR) studies. The difluorocyclobutyl ring enhances metabolic stability and bioavailability, addressing a common challenge in drug design. This aligns with current trends in medicinal chemistry, where fluorinated compounds are prized for their ability to improve pharmacokinetic properties. As the demand for fluorinated building blocks rises, this compound has become a focal point for synthetic chemists and formulation scientists alike.

In addition to its pharmaceutical applications, Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate is also being investigated for its utility in peptide mimetics and pro-drug development. The tert-butyl ester group serves as a protective moiety, enabling controlled release of active ingredients—a feature highly sought after in targeted drug delivery systems. This versatility has led to a surge in patent filings and academic publications, reflecting its importance in modern synthetic chemistry.

From an industrial perspective, the scalability of Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate synthesis is a hot topic. Optimizing reaction conditions to achieve high yields and purity is a priority for manufacturers, especially as regulatory agencies emphasize green chemistry principles. Solvent-free reactions and catalytic methods are among the innovative approaches being explored to produce this compound sustainably, catering to the global push for environmentally friendly processes.

Another area of interest is the compound's potential in agrochemical formulations. The 3,3-difluorocyclobutyl group's resistance to enzymatic degradation makes it a candidate for designing next-generation herbicides and pesticides. With the agriculture sector under pressure to reduce environmental impact, such advanced intermediates are pivotal in developing safer, more effective crop protection agents.

Analytical characterization of Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate is another critical aspect. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its structure and purity. These methods are essential for quality control in both research and industrial settings, ensuring compliance with stringent regulatory standards.

Looking ahead, the compound's role in personalized medicine and bioconjugation strategies is poised to expand. Its compatibility with click chemistry and other bioorthogonal reactions opens doors for innovative therapeutic platforms. As the scientific community continues to unravel its full potential, Tert-butyl 3-amino-3-(3,3-difluorocyclobutyl)propanoate is set to remain a cornerstone in cutting-edge chemical research.